Cas no 402504-48-7 (benzyl 4-2-(benzyloxy)phenyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

• Product Name: benzyl 4-2-(benzyloxy)phenyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• CAS No: 402504-48-7
• MF: C₂₆H₂₄N₂O₄
• MW: 428.479766845703
• CID: 6369797
• PubChem ID: 4610639
• Update Time: 2025-07-18

benzyl 4-2-(benzyloxy)phenyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-2-(benzyloxy)phenyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• 5-Pyrimidinecarboxylic acid, 1,2,3,4-tetrahydro-6-methyl-2-oxo-4-[2-(phenylmethoxy)phenyl]-, phenylmethyl ester
• AKOS024602708
• Oprea1_838204
• VU0488891-1
• F1038-0140
• benzyl 6-methyl-2-oxo-4-(2-phenylmethoxyphenyl)-3,4-dihydro-1H-pyrimidine-5-carboxylate
• benzyl 4-[2-(benzyloxy)phenyl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• 402504-48-7
• benzyl 4-(2-(benzyloxy)phenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• Inchi： 1S/C26H24N2O4/c1-18-23(25(29)32-17-20-12-6-3-7-13-20)24(28-26(30)27-18)21-14-8-9-15-22(21)31-16-19-10-4-2-5-11-19/h2-15,24H,16-17H2,1H3,(H2,27,28,30)
• InChI Key： VPSCYGFESWHIBK-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(C(OCC2=CC=CC=C2)=O)C(C2=CC=CC=C2OCC2=CC=CC=C2)N1

Computed Properties

• Exact Mass: 428.17360725g/mol
• Monoisotopic Mass: 428.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.219±0.06 g/cm3(Predicted)
• Boiling Point: 580.3±50.0 °C(Predicted)
• pka: 11.28±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl 4-2-(benzyloxy)phenyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Recent Advances in the Study of Benzyl 4-2-(Benzyloxy)phenyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS: 402504-48-7)

The compound benzyl 4-2-(benzyloxy)phenyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS: 402504-48-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This tetrahydropyrimidine derivative is structurally related to dihydropyrimidinones (DHPMs), a class of compounds known for their diverse pharmacological activities, including antimicrobial, antiviral, and anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological efficacy.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic optimization of benzyl 4-2-(benzyloxy)phenyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate. The researchers employed a modified Biginelli reaction, which allowed for higher yields (up to 85%) and improved purity compared to traditional methods. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further drug development. Spectroscopic techniques such as NMR and mass spectrometry were used to confirm the compound's structure and purity.

In another recent study, the compound's potential as an anticancer agent was explored. Researchers found that benzyl 4-2-(benzyloxy)phenyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate exhibited selective cytotoxicity against several cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549), with IC50 values in the low micromolar range. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, as evidenced by increased caspase-3 activity and cytochrome c release. These findings suggest its potential as a lead compound for developing novel anticancer therapies.

Further research has also explored the compound's antimicrobial properties. A 2024 study demonstrated its efficacy against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The compound's ability to disrupt bacterial cell wall synthesis was identified as a key mechanism, supported by molecular docking studies that revealed strong interactions with penicillin-binding proteins (PBPs). These results position the compound as a potential candidate for addressing the growing challenge of antibiotic resistance.

Despite these promising findings, challenges remain in the clinical translation of benzyl 4-2-(benzyloxy)phenyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's multifaceted biological activities and synthetic accessibility make it a valuable subject for ongoing research in chemical biology and drug discovery.

In conclusion, recent studies on benzyl 4-2-(benzyloxy)phenyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS: 402504-48-7) highlight its potential as a versatile scaffold for therapeutic development. Its anticancer, antimicrobial, and synthetic properties underscore its significance in medicinal chemistry. Future research should focus on optimizing its pharmacokinetic profile and exploring its applications in combination therapies.